Cas no 2098076-55-0 (1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098076-55-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5040245
• Update Time: 2023-08-25

1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-vinylbenzyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-[(4-ethenylphenyl)methyl]triazole-4-carbaldehyde
• 1-(4-Vinylbenzyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C12H11N3O/c1-2-10-3-5-11(6-4-10)7-15-8-12(9-16)13-14-15/h2-6,8-9H,1,7H2
• InChI Key： VHYUHTDZDVNUEG-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC2C=CC(C=C)=CC=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8